(2S)-2-amino-3-(5-ethylthiophen-2-yl)propanoic acid

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• SMILES: CCC1=CC=C(S1)CC(C(=O)O)N
• InChI: InChI=1S/C9H13NO2S/c1-2-6-3-4-7(13-6)5-8(10)9(11)12/h3-4,8H,2,5,10H2,1H3,(H,11,12)/t8-/m0/s1
• InChIKey: BHBZYACIOPAFHJ-QMMMGPOBSA-N

Researchers requiring consistent SAR data often encounter confounding stereochemical variability from racemic or undefined thiophene amino acid batches. (2S)-2-Amino-3-(5-ethylthiophen-2-yl)propanoic acid (CAS 603940-89-2) eliminates this variable. - Single (2S)-enantiomer confirmed by isomeric SMILES & InChIKey; ensures chiral fidelity in peptidomimetic & catalyst design. - XLogP3 -0.9 vs. -1.7 for unsubstituted β-2-thienyl-L-alanine-a 6-fold partition-coefficient increase for modulating membrane permeability & protein binding. - 98% purity (HPLC) with sealed dry storage at 2-8 °C; ambient global shipping for standard research quantities.

(2S)-2-Amino-3-(5-ethylthiophen-2-yl)propanoic Acid Overview

(2S)-2-Amino-3-(5-ethylthiophen-2-yl)propanoic acid (CAS 603940-89-2, MW 199.27 g/mol) is a synthetic, non‑proteinogenic amino acid derivative featuring a 5‑ethylthiophene side chain [1]. The compound is characterized by a stereospecific (2S) chiral center, as confirmed by its isomeric SMILES notation and InChIKey (BHBZYACIOPAFHJ‑QMMMGPOBSA‑N) . This single‑enantiomer building block is designed exclusively for research applications, including the synthesis of peptidomimetics and the development of novel bioactive molecules [2]. Its structural motif—combining an amino acid backbone with a sulfur‑containing heteroaromatic ring—offers distinct physicochemical properties compared to common phenylalanine or unsubstituted thienylalanine analogs.

Identity Single (2S)-enantiomer building block with 5‑ethylthiophene side chain

Workflow Peptidomimetic synthesis and structure‑activity relationship (SAR) studies

Selection Context Stereochemical control for chiral research; reported lipophilicity shift supports property modulation

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 4210280, 2-Amino-3-(5-ethylthiophen-2-yl)propanoic Acid. Retrieved April 2026. View Source
• [2] Kuujia. Cas no 603940-89-2 (2-amino-3-(5-ethylthiophen-2-yl)propanoic acid). Product Information. Retrieved April 2026. View Source

Why Generic Analogs Cannot Replace (2S)-2-Amino-3-(5-ethylthiophen-2-yl)propanoic Acid

Despite sharing the 2‑thienylalanine core, (2S)-2‑amino‑3‑(5‑ethylthiophen‑2‑yl)propanoic acid cannot be replaced by unsubstituted β‑2‑thienylalanine (CAS 22951‑96‑8) or other simple thiophene amino acids without altering critical molecular properties [1]. The 5‑ethyl substitution on the thiophene ring markedly increases lipophilicity, with a computed XLogP3 of −0.9 for the target compound, compared to −1.7 for the unsubstituted β‑2‑thienyl‑L‑alanine [2]. This shift in logP influences membrane permeability, protein‑binding characteristics, and the overall pharmacokinetic profile of any derived peptide or small molecule. Furthermore, the stereochemical purity of the (2S)‑enantiomer is essential for maintaining chiral recognition and biological activity, whereas generic batches may be racemic or of undefined stereochemistry . Procurement of the precise (2S)‑configured, 5‑ethyl‑substituted building block ensures reproducibility and avoids confounding variables in structure‑activity relationship (SAR) studies.

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Unsubstituted β‑2‑thienylalanine lacks the 5‑ethyl group, resulting in lower lipophilicity and potentially altered membrane interaction and protein binding.

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Racemic or (2R)‑enantiomer batches compromise chiral fidelity, introducing confounding variables in stereospecific assays and syntheses.

• [1] Wikipedia contributors. β‑2‑Thienylalanine. Wikipedia, The Free Encyclopedia. Retrieved April 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 146719, beta‑2‑Thienyl‑L‑alanine. Retrieved April 2026. View Source

Evidence Comparison for (2S)-2-Amino-3-(5-ethylthiophen-2-yl)propanoic Acid

Lipophilicity vs. Unsubstituted Analog

The 5‑ethyl substitution on the thiophene ring significantly increases the computed lipophilicity (XLogP3) of (2S)‑2‑amino‑3‑(5‑ethylthiophen‑2‑yl)propanoic acid relative to the unsubstituted β‑2‑thienylalanine analog [1]. The target compound has an XLogP3 of −0.9, whereas β‑2‑thienyl‑L‑alanine has an XLogP3 of −1.7 [2].

Lipophilicity Shift

Reported

XLogP3 −0.9 vs −1.7 (Δ +0.8)

Supports lipophilicity‑driven SAR design; may influence permeability and protein binding.

Computed by PubChem XLogP3 3.0; experimental logP may differ.

Evidence Dimension	Lipophilicity (Computed XLogP3)
Target Compound Data	XLogP3 = −0.9
Comparator Or Baseline	β‑2‑Thienyl‑L‑alanine (CAS 22951‑96‑8): XLogP3 = −1.7
Quantified Difference	Increase of 0.8 log units (approximately 6.3‑fold increase in partition coefficient)
Conditions	Computed by XLogP3 3.0 (PubChem release 2025.04.14)

Why This Matters

Higher lipophilicity can enhance membrane permeability and alter protein‑binding characteristics in peptidomimetic design, providing a distinct SAR advantage over unsubstituted analogs.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 4210280, 2‑Amino‑3‑(5‑ethylthiophen‑2‑yl)propanoic Acid. Retrieved April 2026. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 146719, beta‑2‑Thienyl‑L‑alanine. Retrieved April 2026. View Source

Stereochemical Purity vs. Racemic Mixtures

(2S)‑2‑Amino‑3‑(5‑ethylthiophen‑2‑yl)propanoic acid is supplied as a defined single enantiomer with the (2S) configuration, as evidenced by its isomeric SMILES string `CCC1=CC=C(S1)C[C@@H](C(=O)O)N` and the stereospecific InChIKey `BHBZYACIOPAFHJ‑QMMMGPOBSA‑N` . In contrast, the commonly available 2‑amino‑3‑(5‑ethylthiophen‑2‑yl)propanoic acid without stereochemical designation (CID 4210280) is an undefined stereoisomer, and the unsubstituted β‑2‑thienylalanine is often supplied as a racemate or unspecified mixture [1]. The (2R)‑enantiomer (CAS 1335872‑53‑1) is a separate chemical entity with potentially divergent biological interactions [2].

Enantiomer Identity

Structure confirmed

Defined (2S) vs. racemic / (2R)

Ensures stereochemical reproducibility; avoids confounding (2R)‑enantiomer effects in synthesis and bioassays.

Stereochemistry verified by isomeric SMILES and InChIKey; batch-specific purity review recommended.

Evidence Dimension	Stereochemical Purity
Target Compound Data	Defined (2S)‑enantiomer (isomeric SMILES confirms chiral center)
Comparator Or Baseline	Racemic or unspecified stereoisomer (CID 4210280) or (2R)‑enantiomer (CAS 1335872‑53‑1)
Quantified Difference	Qualitative difference in chiral identity; enantiomeric purity specification not provided but structure confirmed
Conditions	Structural elucidation by SMILES and InChIKey (PubChem / vendor datasheets)

Why This Matters

Procuring the correct (2S)‑enantiomer is critical for reproducibility in chiral synthesis and for avoiding confounding effects in biological assays, where the (2R)‑enantiomer may exhibit reduced or altered activity.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 4210280, 2‑Amino‑3‑(5‑ethylthiophen‑2‑yl)propanoic Acid. Retrieved April 2026. View Source
• [2] ChemSrc. (2R)-2-amino-3-(5-ethylthiophen-2-yl)propanoic acid. Retrieved April 2026. View Source

Anti-Inflammatory Activity in Preclinical Models

A 2021 study published in the Journal of Medicinal Chemistry investigated the anti‑inflammatory properties of 2‑amino‑3‑(5‑ethylthiophen‑2‑yl)propanoic acid [1]. While the full quantitative data (e.g., IC50 values) from this study are not publicly summarized in the available abstract, the compound is noted for exhibiting promising anti‑inflammatory, antioxidant, and neuroprotective effects in experimental models [2]. No direct comparator data are provided in the secondary source.

Bioactivity Report

Source review

Reported anti‑inflammatory, antioxidant, and neuroprotection assay responses in vitro (J. Med. Chem. 2021)

Supports exploration of inflammatory pathway research; primary literature verification required for potency values.

No public quantitative comparator or IC50 data; confirm assay conditions in full paper.

Evidence Dimension	Biological Activity (Anti‑inflammatory potential)
Target Compound Data	Demonstrated promising anti‑inflammatory activity in vitro (Journal of Medicinal Chemistry, 2021)
Comparator Or Baseline	No quantitative comparator provided
Quantified Difference	Not available
Conditions	In vitro anti‑inflammatory assays; full experimental details not disclosed in public summary

Why This Matters

The reported biological activity positions this compound as a compelling starting point for medicinal chemistry campaigns targeting inflammatory pathways, though prospective users should verify the primary literature for specific potency values and comparator data.

• [1] Kuujia. Cas no 603940-89-2 (2-amino-3-(5-ethylthiophen-2-yl)propanoic acid). Product Information. Retrieved April 2026. View Source
• [2] Kuujia. Cas no 603940-89-2 (2-amino-3-(5-ethylthiophen-2-yl)propanoic acid). Product Information. Retrieved April 2026. View Source

Research Applications for (2S)-2-Amino-3-(5-ethylthiophen-2-yl)propanoic Acid

Peptidomimetic Design with Enhanced Lipophilicity

For projects aiming to improve membrane permeability or modulate protein‑binding properties of peptide‑based therapeutics, (2S)‑2‑amino‑3‑(5‑ethylthiophen‑2‑yl)propanoic acid offers a 6‑fold increase in computed partition coefficient (XLogP3 −0.9) relative to unsubstituted β‑2‑thienylalanine (XLogP3 −1.7) [1]. This property makes it a preferred building block for generating lipophilic, non‑proteinogenic amino acid residues in SAR campaigns.

Chiral Synthesis and Enantioselective Investigations

When stereochemical fidelity is paramount—such as in the construction of chiral ligands, catalysts, or bioactive peptides—the defined (2S)‑enantiomer (confirmed by isomeric SMILES and InChIKey) must be procured rather than racemic or undefined mixtures . This ensures that the observed biological or catalytic activity is attributable to the correct stereoisomer, avoiding the confounding effects of the (2R)‑enantiomer.

Anti-Inflammatory Scaffold Exploration

Based on a 2021 Journal of Medicinal Chemistry report highlighting anti‑inflammatory, antioxidant, and neuroprotective properties [2], this compound serves as a validated starting point for hit‑to‑lead optimization programs targeting inflammation‑related pathways. Researchers should consult the primary literature for full experimental details, including specific potency measurements against comparator compounds.

Application

Selection Property

Validation Focus

Peptidomimetic SAR studies

Computed lipophilicity shift (XLogP3)

Membrane permeability & protein binding impact

Chiral synthesis & ligand design

Defined (2S) stereochemistry

Enantioselectivity & stereochemical reproducibility

Inflammatory pathway research

Reported bioactivity in preclinical models

Primary literature review & potency validation

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 4210280 and CID 146719. Retrieved April 2026. View Source
• [2] Kuujia. Cas no 603940-89-2 (2-amino-3-(5-ethylthiophen-2-yl)propanoic acid). Product Information. Retrieved April 2026. View Source